Cas no 1806822-87-6 (3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol
• CAS No: 1806822-87-6
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 4851333
• Update Time: 2025-05-26

3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol

• Inchi： 1S/C9H11F2NO3/c1-14-8-5(4-13)3-6(7(10)11)9(12-8)15-2/h3,7,13H,4H2,1-2H3
• InChI Key： IXWLXIXDLLUCCE-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(CO)=C1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 1.2
• Topological Polar Surface Area: 51.6

Additional information on 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol

3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol (CAS No. 1806822-87-6): An Emerging Compound in Pharmaceutical Research

3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol (CAS No. 1806822-87-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol features a pyridine ring substituted with difluoromethyl and dimethoxy groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of the compound, making it a promising candidate for drug development.

Recent studies have explored the pharmacological activities of 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective potential of 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol has also been a focus of recent research. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing oxidative stress and preventing neuronal cell death. These findings suggest that 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol may have a role in the development of new therapies for neurodegenerative disorders.

The safety profile of 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further studies are needed to fully understand its long-term safety and efficacy.

In conclusion, 3-(Difluoromethyl)-2,6-dimethoxypyridine-5-methanol (CAS No. 1806822-87-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.